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Compound of Interest

Compound Name:
4-Chloro-2-

methoxybenzo[d]oxazole

Cat. No.: B15206422

Get Quote

CAS 1806393-34-9 | Heterobifunctional Scaffold for
Medicinal Chemistry
Executive Technical Summary
4-Chloro-2-methoxybenzo[d]oxazole is a specialized heterocyclic building block

characterized by a unique "push-pull" electronic structure. The molecule features a labile 2-

methoxy group (imidate-like reactivity) and a sterically congested 4-chloro handle (aryl

chloride). This dual-functionality makes it a critical intermediate for synthesizing benzoxazolone

derivatives via hydrolysis or 2-aminobenzoxazoles via nucleophilic displacement. Furthermore,

the 4-chloro position serves as a gateway for cross-coupling reactions to access complex

kinase inhibitor scaffolds.

Physicochemical Profile
The following data establishes the baseline identity and properties for CAS 1806393-34-9.[1][2]
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Property Specification

IUPAC Name 4-Chloro-2-methoxy-1,3-benzoxazole

CAS Number 1806393-34-9

Molecular Formula C₈H₆ClNO₂

Molecular Weight 183.59 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; sparingly

soluble in water

pKa (Conjugate Acid)
~0.5 (Predicted; N-protonation is difficult due to

e- withdrawing Cl)

Key Structural Feature
C2-OMe: Leaving group (SɴAr / Hydrolysis) C4-

Cl: Cross-coupling handle (Suzuki/Buchwald)

Validated Synthetic Architectures
Synthesis of this motif requires navigating the regiochemistry of the benzoxazole ring. The

most robust industrial route involves the nucleophilic displacement of a 2-halo precursor,

ensuring high purity and scalability.

Protocol A: Nucleophilic Displacement (Recommended)
This method utilizes 2,4-dichlorobenzoxazole as the starting material. The C2-chlorine is

significantly more electrophilic than the C4-chlorine due to the adjacent heteroatoms (C=N

bond character), allowing for selective substitution.

Reaction Scheme:

Start: 2,4-Dichlorobenzoxazole

Reagent: Sodium Methoxide (NaOMe), 1.05 equiv.

Solvent: Anhydrous Methanol (MeOH) or THF (0°C to RT).
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Mechanism: SɴAr at C2 position.

Step-by-Step Methodology:

Charge: In a dry 3-neck flask under N₂, dissolve 2,4-dichlorobenzoxazole (10 mmol) in

anhydrous THF (50 mL).

Cool: Lower temperature to 0°C using an ice/salt bath to suppress side reactions at the C4

position.

Addition: Dropwise add NaOMe (0.5 M in MeOH, 10.5 mmol) over 20 minutes. Critical:

Maintain internal temp < 5°C.

Monitor: Stir at 0°C for 1 hour. Monitor via TLC (Hexane/EtOAc 8:1) or LCMS. The C2-Cl is

highly reactive; reaction is usually rapid.

Quench: Add saturated NH₄Cl solution (10 mL).

Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and

concentrate.

Purification: Recrystallize from Hexane/EtOAc or perform flash chromatography if necessary.

Visualization: Synthetic Logic Flow
The following diagram illustrates the selective displacement pathway and potential side

reactions.

2,4-Dichlorobenzoxazole
(Starting Material)

Transition State
(Meisenheimer Complex)

Nucleophilic Attack
at C2 (Fast)

NaOMe (1.05 eq)
0°C, THF/MeOH

4-Chloro-2-methoxybenzo[d]oxazole
(Target: CAS 1806393-34-9)

Elimination of Cl- 2,4-Dimethoxy derivative
(Over-reaction impurity)

Excess NaOMe
High Temp (>25°C)

Click to download full resolution via product page

Caption: Selective SɴAr pathway favoring C2 substitution over C4 due to electronic activation

by the oxazole ring nitrogen.
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Functionalization & Reactivity Profile
The core value of CAS 1806393-34-9 lies in its orthogonal reactivity. The molecule possesses

two distinct reaction centers that can be manipulated independently.

The C2-Methoxy "Switch"
The methoxy group at C2 is not inert; it behaves as an imidate ether.

Hydrolysis: Treatment with dilute HCl generates 4-chlorobenzo[d]oxazol-2(3H)-one, a

common pharmacophore in muscle relaxants (e.g., Chlorzoxazone analogs).

Aminolysis: Reaction with primary/secondary amines displaces the methoxy group to yield 2-

amino-4-chlorobenzoxazoles. This is superior to using 2-chlorobenzoxazoles directly when

milder, non-acidic conditions are required.

The C4-Chloro "Handle"
The chlorine atom at position 4 is deactivated relative to C2 but activated relative to a standard

chlorobenzene due to the electron-withdrawing nature of the heterocycle.

Cross-Coupling: It serves as an electrophile in Pd-catalyzed Suzuki-Miyaura or Buchwald-

Hartwig couplings.

Steric Challenge: The C4 position is peri to the bridgehead nitrogen. Ligand selection is

critical; bulky phosphine ligands (e.g., XPhos, RuPhos) are recommended to overcome

steric crowding during the oxidative addition step.

Visualization: Divergent Reactivity Map
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Caption: Orthogonal reaction pathways allowing independent modification of the C2 and C4

positions.

Handling & Safety Protocols
While specific toxicological data for this CAS is limited, it should be handled as a potent

electrophile.

Hazards: Likely causes skin irritation (H315), serious eye irritation (H319), and respiratory

irritation (H335). The C2-methoxy group can hydrolyze in vivo to release methanol.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Moisture sensitive

(hydrolysis risk).

Disposal: Incineration with scrubber for nitrogen oxides and hydrogen chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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